Cas no 50343-90-3 (2,5-bis(trichloromethyl)benzonitrile)

2,5-bis(trichloromethyl)benzonitrile structure
50343-90-3 structure
Product Name:2,5-bis(trichloromethyl)benzonitrile
CAS No:50343-90-3
MF:C9H3Cl6N
MW:337.844816446304
CID:933590
PubChem ID:287019
Update Time:2025-04-19

2,5-bis(trichloromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,5-bis(trichloromethyl)benzonitrile
    • AC1L66HI
    • AC1Q3GSK
    • AG-K-96250
    • AR-1D4062
    • CTK4J2477
    • NSC146406
    • NSC-146406
    • SCHEMBL11870264
    • 2,5-bistrichloromethylbenzonitrile
    • 50343-90-3
    • DTXSID20301788
    • Inchi: 1S/C9H3Cl6N/c10-8(11,12)6-1-2-7(9(13,14)15)5(3-6)4-16/h1-3H
    • InChI Key: IRSLAKBEDALSPF-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(C(Cl)(Cl)Cl)=CC=1C#N)(Cl)Cl

Computed Properties

  • Exact Mass: 334.84000
  • Monoisotopic Mass: 334.839665
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 4.9

Experimental Properties

  • Density: 1.66
  • Boiling Point: 401.9°C at 760 mmHg
  • Flash Point: 169.4°C
  • Refractive Index: 1.603
  • PSA: 23.79000
  • LogP: 5.21168
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